![molecular formula C20H15N5O2S2 B2918305 N-(3-methylphenyl)-3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine CAS No. 892730-75-5](/img/structure/B2918305.png)
N-(3-methylphenyl)-3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine
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Description
N-(3-methylphenyl)-3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine is a useful research compound. Its molecular formula is C20H15N5O2S2 and its molecular weight is 421.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidine derivatives have been extensively studied due to their complex structure and potential biological activities. Ivachtchenko et al. (2010) focused on synthesizing and evaluating the biological activity of these compounds as potent and selective serotonin 5-HT6 receptor antagonists, highlighting their potential in neurological disorders (Ivachtchenko et al., 2010). Additionally, Salem et al. (2015) explored the regioselective synthesis of these compounds, supported by ab initio calculations to confirm the regioselectivity of cyclocondensation reactions (Salem et al., 2015).
Antimicrobial and Antitumor Activity
Several studies have investigated the antimicrobial and antitumor activities of thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidine derivatives. Mittal et al. (2011) synthesized and tested a series of these compounds for their antibacterial and antifungal properties, finding significant activity against various pathogens (Mittal & Sarode, 2011). On the other hand, Hafez and El-Gazzar (2017) focused on the antitumor potential of new 4-substituted derivatives, reporting potent activity against several human cancer cell lines (Hafez & El-Gazzar, 2017).
Novel HIV-1 Replication Inhibitors
Kim et al. (2014) identified a novel class of 2-((phenylsulfonyl)methyl)-thieno[3,2-d]pyrimidine compounds as potent HIV-1 replication inhibitors, showcasing the versatility of thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidine derivatives in antiviral research (Kim et al., 2014).
Enaminone-Based Synthesis for Antitumor and Antimicrobial Activities
Research on enaminones as building blocks for the synthesis of substituted pyrazoles, including derivatives of thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine, has indicated promising antitumor and antimicrobial activities. Riyadh (2011) synthesized N-arylpyrazole-containing enaminones and evaluated their cytotoxic effects against human breast and liver carcinoma cell lines, as well as their antimicrobial activity (Riyadh, 2011).
properties
IUPAC Name |
10-(benzenesulfonyl)-N-(3-methylphenyl)-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaen-7-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15N5O2S2/c1-13-6-5-7-14(12-13)21-18-17-16(10-11-28-17)25-19(22-18)20(23-24-25)29(26,27)15-8-3-2-4-9-15/h2-12H,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLBKTKCWAKYJEW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC2=NC3=C(N=NN3C4=C2SC=C4)S(=O)(=O)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15N5O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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